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Compound of Interest

Compound Name: Furilazole

Cat. No.: B1662145 Get Quote

Furilazole Safe Handling and Storage: A
Technical Resource
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the safe handling and storage of Furilazole. The

following troubleshooting guides and frequently asked questions (FAQs) address common

concerns and potential issues that may arise during experimentation.

Quick Reference: Quantitative Data
For easy comparison, the following table summarizes key quantitative data related to the

storage and properties of Furilazole.
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Parameter Value Units Citations

Storage Temperature

(Solid)
4.4 to 37.8 °C [1][2][3]

40 to 100 °F [1][2]

Storage Temperature

(DMSO Stock

Solution)

-20 (up to 1 month) °C

-80 (up to 6 months) °C

Melting Point 85 - 88 °C

Aqueous Solubility

(20°C)
235 mg/L

Appearance
White to off-white

crystalline solid
-

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Furilazole?

A1: Furilazole is classified as harmful if swallowed or inhaled. It may cause an allergic skin

reaction and is toxic to aquatic life with long-lasting effects. It is also suspected of causing

cancer and genetic defects, and may cause reproductive toxicity.

Q2: What personal protective equipment (PPE) is required when handling Furilazole?

A2: When handling Furilazole, it is essential to wear appropriate personal protective

equipment. This includes chemical-resistant gloves (e.g., nitrile), safety glasses or goggles, and

a lab coat. All handling of the solid compound or concentrated solutions should be performed in

a well-ventilated area, preferably within a chemical fume hood to avoid inhalation of dust or

aerosols.

Q3: What are the recommended storage conditions for solid Furilazole?
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A3: Solid Furilazole should be stored in a cool, dry, and well-ventilated place, away from

incompatible materials. The recommended storage temperature is between 4.4°C and 37.8°C

(40°F to 100°F). It is stable under normal storage conditions.

Q4: How should I prepare and store stock solutions of Furilazole?

A4: When preparing stock solutions, for example in DMSO, it is recommended to do so in a

chemical fume hood. For short-term storage (up to one month), stock solutions can be kept at

-20°C. For longer-term storage (up to six months), it is advisable to store them at -80°C. To

avoid repeated freeze-thaw cycles, it is best practice to aliquot the stock solution into smaller,

single-use volumes.

Q5: What should I do in case of accidental exposure to Furilazole?

A5: In case of accidental exposure, follow these first-aid measures:

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

any contaminated clothing. If irritation persists, seek medical attention.

Eye Contact: Rinse cautiously with water for several minutes. If wearing contact lenses,

remove them if it is easy to do so. Continue rinsing and seek medical attention if irritation

develops.

Inhalation: Move the person to fresh air and keep them comfortable for breathing. If the

person feels unwell, call a poison control center or a doctor.

Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Call a poison control center

or doctor for treatment advice.

Q6: How should I dispose of Furilazole waste?

A6: Furilazole and its containers must be disposed of as hazardous waste. Do not dispose of it

down the drain or into the environment. Follow all local, state, and federal regulations for

chemical waste disposal. Empty containers should be triple-rinsed with an appropriate solvent,

and the rinsate should be collected as hazardous waste.
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Issue Possible Cause Recommended Action

Change in appearance of solid

Furilazole (e.g., discoloration,

clumping)

Exposure to moisture or

incompatible materials.

Do not use the product.

Dispose of it as hazardous

waste according to institutional

guidelines. Review storage

conditions to ensure the

container is tightly sealed and

stored in a dry location.

Precipitate observed in a

previously clear stock solution

after storage.

The storage temperature was

too high, or the solution has

exceeded its stability period.

If the solution has been stored

for an extended period, it may

have degraded. It is best to

prepare a fresh stock solution.

If the solution was recently

prepared, gentle warming and

vortexing may redissolve the

precipitate, but if it persists, the

solution should be discarded.

Inconsistent experimental

results when using a

previously prepared stock

solution.

Degradation of Furilazole in

the solution due to improper

storage (e.g., repeated freeze-

thaw cycles, exposure to light).

Prepare a fresh stock solution

from the solid compound.

Ensure proper storage of the

new solution by aliquoting and

protecting it from light if

necessary.

Experimental Protocols: Best Practices for Handling
Furilazole in a Research Setting
While a specific experimental protocol will be dictated by the nature of your research, the

following provides a general workflow for the safe handling of Furilazole.
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Preparation

Handling

Experimentation

Cleanup and Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE
(Lab coat, gloves, safety glasses)

Prepare work area in a chemical fume hood

Weigh solid Furilazole

Prepare stock solution

Perform experimental procedure

Decontaminate work surfaces

Dispose of waste in designated hazardous waste containers

Remove and dispose of PPE correctly

Wash hands thoroughly

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Furilazole in a laboratory setting.
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Signaling Pathways and Logical Relationships
The following diagram illustrates the logical relationship between the hazards of Furilazole and

the necessary safety precautions.

Hazards of Furilazole Safety Precautions

Harmful if Swallowed/Inhaled

Use in Fume Hood

Wear Eye Protection

Skin Sensitizer Wear Gloves and Lab Coat

Suspected Carcinogen/Mutagen

Aquatic Toxin Proper Waste Disposal

Click to download full resolution via product page

Caption: The relationship between Furilazole's hazards and the corresponding safety

measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.semanticscholar.org/paper/Herbicide-safeners-commercial-products-and-tools-Davies/dafdeea90566bf0a35b41b39f73cc49d1ae6a39d
https://www.semanticscholar.org/paper/Herbicide-safeners-commercial-products-and-tools-Davies/dafdeea90566bf0a35b41b39f73cc49d1ae6a39d
https://pmc.ncbi.nlm.nih.gov/articles/PMC9784830/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9784830/
https://pubmed.ncbi.nlm.nih.gov/39351770/
https://www.benchchem.com/product/b1662145#best-practices-for-the-safe-handling-and-storage-of-furilazole
https://www.benchchem.com/product/b1662145#best-practices-for-the-safe-handling-and-storage-of-furilazole
https://www.benchchem.com/product/b1662145#best-practices-for-the-safe-handling-and-storage-of-furilazole
https://www.benchchem.com/product/b1662145#best-practices-for-the-safe-handling-and-storage-of-furilazole
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1662145?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

